Cas no 2228289-86-7 (2-fluoro-2-2-(pyrrolidin-1-yl)phenylethan-1-amine)

• Product Name: 2-fluoro-2-2-(pyrrolidin-1-yl)phenylethan-1-amine
• CAS No: 2228289-86-7
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• CID: 6419971
• PubChem ID: 165848979
• Update Time: 2025-11-01

2-fluoro-2-2-(pyrrolidin-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-2-(pyrrolidin-1-yl)phenylethan-1-amine
• 2228289-86-7
• 2-fluoro-2-[2-(pyrrolidin-1-yl)phenyl]ethan-1-amine
• EN300-1758913

• Inchi： 1S/C12H17FN2/c13-11(9-14)10-5-1-2-6-12(10)15-7-3-4-8-15/h1-2,5-6,11H,3-4,7-9,14H2
• InChI Key： SXLYUOOBDZFFNJ-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC=CC=1N1CCCC1

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-fluoro-2-2-(pyrrolidin-1-yl)phenylethan-1-amine

Comprehensive Overview of 2-fluoro-2-2-(pyrrolidin-1-yl)phenylethan-1-amine (CAS No. 2228289-86-7)

The compound 2-fluoro-2-2-(pyrrolidin-1-yl)phenylethan-1-amine (CAS No. 2228289-86-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research. This molecule, characterized by its fluoro substitution and pyrrolidine ring, represents a promising scaffold for drug discovery. Researchers are particularly interested in its role as a building block for central nervous system (CNS) targeting compounds, given its structural resemblance to known bioactive molecules.

In the context of modern drug development, 2-fluoro-2-2-(pyrrolidin-1-yl)phenylethan-1-amine stands out for its potential to address key challenges in neuropharmacology. The incorporation of a fluorine atom enhances metabolic stability and bioavailability, while the pyrrolidine moiety contributes to receptor binding affinity. These features align with current industry trends favoring fluorinated pharmaceuticals, which account for over 20% of FDA-approved drugs in the last decade.

The synthetic versatility of CAS No. 2228289-86-7 makes it particularly valuable for structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing selective receptor modulators, with particular interest in its potential applications for cognitive enhancement and mood regulation. The compound's amine functionality allows for diverse derivatization, enabling researchers to explore various pharmacological profiles while maintaining the core structural advantages.

From a medicinal chemistry perspective, the 2-fluoro-2-2-(pyrrolidin-1-yl)phenylethan-1-amine scaffold offers several advantages for drug design optimization. The fluorine atom's electronegativity influences electron distribution throughout the molecule, potentially enhancing blood-brain barrier penetration - a critical factor for CNS-targeted therapeutics. This property has led to increased research activity around this compound, particularly in academic and industrial settings focused on neurodegenerative disease research.

Recent advancements in high-throughput screening technologies have further highlighted the importance of CAS No. 2228289-86-7 in drug discovery pipelines. The compound's balanced lipophilicity profile (LogP typically ranging between 2-3) makes it particularly suitable for fragment-based drug design approaches. Several research groups have reported successful incorporation of this scaffold into lead compounds showing promising in vitro activity against various biological targets.

The growing interest in precision medicine has also contributed to the popularity of 2-fluoro-2-2-(pyrrolidin-1-yl)phenylethan-1-amine derivatives. The ability to fine-tune the molecule's properties through strategic modifications has enabled researchers to develop compounds with improved target selectivity and reduced off-target effects. This aligns with current pharmaceutical industry priorities emphasizing safer therapeutic agents with minimized side effect profiles.

From a chemical biology perspective, the compound serves as an excellent tool for investigating molecular recognition processes. The pyrrolidine nitrogen can participate in hydrogen bonding interactions, while the aromatic system facilitates π-π stacking - features that are crucial for understanding protein-ligand interactions in biological systems. These characteristics make CAS No. 2228289-86-7 particularly valuable for biophysical studies and computational modeling applications.

The compound's stability under various physiological conditions has also been noted in recent studies, suggesting potential advantages for formulation development. Researchers have reported good solubility in common pharmaceutical solvents, along with acceptable stability in simulated gastric fluid - important considerations for oral drug development. These properties contribute to the growing interest in this molecular scaffold among pharmaceutical scientists.

In the context of green chemistry initiatives, synthetic routes to 2-fluoro-2-2-(pyrrolidin-1-yl)phenylethan-1-amine have been optimized to reduce environmental impact. Recent publications describe improved atom economy in its synthesis, along with the use of catalytic methods to minimize waste generation. These advancements align with the pharmaceutical industry's increasing focus on sustainable manufacturing practices while maintaining high purity standards.

The analytical characterization of CAS No. 2228289-86-7 has been thoroughly documented, with comprehensive spectroscopic data (including NMR, MS, and IR) available in the literature. This detailed characterization supports its use as a reference standard in various research applications. The availability of high-quality analytical data facilitates its adoption in quality control protocols and method validation studies within pharmaceutical development.

Looking forward, the scientific community anticipates continued exploration of 2-fluoro-2-2-(pyrrolidin-1-yl)phenylethan-1-amine derivatives as potential therapeutic agents. Ongoing research focuses on expanding its applications beyond CNS disorders to include other therapeutic areas where its unique pharmacophore might prove beneficial. The compound's versatility and demonstrated potential ensure its place as an important tool in modern drug discovery efforts.